Cas no 1152965-79-1 (2-5-amino-3-(butan-2-yl)-1H-pyrazol-1-ylethan-1-ol)

• Product Name: 2-5-amino-3-(butan-2-yl)-1H-pyrazol-1-ylethan-1-ol
• CAS No: 1152965-79-1
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 6262215
• PubChem ID: 43348879
• Update Time: 2025-06-11

2-5-amino-3-(butan-2-yl)-1H-pyrazol-1-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-5-amino-3-(butan-2-yl)-1H-pyrazol-1-ylethan-1-ol
• 2-(5-Amino-3-(sec-butyl)-1h-pyrazol-1-yl)ethan-1-ol
• 2-[5-amino-3-(butan-2-yl)-1H-pyrazol-1-yl]ethan-1-ol
• CS-0355488
• EN300-1148290
• 1152965-79-1

• Inchi： 1S/C9H17N3O/c1-3-7(2)8-6-9(10)12(11-8)4-5-13/h6-7,13H,3-5,10H2,1-2H3
• InChI Key： GROXULUNQQOKTQ-UHFFFAOYSA-N
• SMILES： OCCN1C(=CC(C(C)CC)=N1)N

Computed Properties

• Exact Mass: 183.137162174g/mol
• Monoisotopic Mass: 183.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-5-amino-3-(butan-2-yl)-1H-pyrazol-1-ylethan-1-ol

Comprehensive Overview of 2-5-amino-3-(butan-2-yl)-1H-pyrazol-1-ylethan-1-ol (CAS No. 1152965-79-1)

The compound 2-5-amino-3-(butan-2-yl)-1H-pyrazol-1-ylethan-1-ol (CAS No. 1152965-79-1) is a specialized organic molecule with a unique structure that has garnered significant interest in pharmaceutical and biochemical research. Its molecular framework combines a pyrazole ring with an amino group and a butan-2-yl side chain, making it a versatile intermediate for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymes or receptors, which aligns with the growing demand for precision medicine and personalized therapeutics.

In recent years, the scientific community has focused on small-molecule inhibitors and modulators, where compounds like 2-5-amino-3-(butan-2-yl)-1H-pyrazol-1-ylethan-1-ol play a pivotal role. Its structural specificity allows for selective interactions with biological targets, a feature highly sought after in oncology and immunology research. For instance, the amino-pyrazole moiety is known to exhibit kinase inhibitory activity, a hot topic in cancer therapy due to its ability to disrupt aberrant signaling pathways.

The synthesis of CAS No. 1152965-79-1 involves multi-step organic reactions, often leveraging catalytic methods to achieve high yields and purity. This aligns with the industry's shift toward green chemistry and sustainable synthesis, addressing concerns about environmental impact. Researchers frequently search for efficient synthetic routes and scalable protocols for such compounds, reflecting the demand for cost-effective and reproducible production methods.

Another area of interest is the compound's potential in central nervous system (CNS) drug development. The ethanolamine segment in its structure suggests possible blood-brain barrier permeability, a critical factor for neurotherapeutics. This has led to investigations into its use for neurodegenerative diseases, such as Alzheimer's or Parkinson's, where targeted drug delivery remains a major challenge.

From a commercial perspective, 2-5-amino-3-(butan-2-yl)-1H-pyrazol-1-ylethan-1-ol is often listed as a high-value research chemical by suppliers catering to pharmaceutical R&D. Its pricing and availability are frequently queried in scientific databases and procurement platforms, highlighting its niche but growing market. The compound's patent landscape is also a point of discussion, as innovators seek to protect its applications in novel therapies.

In summary, CAS No. 1152965-79-1 represents a compelling case study in modern medicinal chemistry. Its dual role as a building block and a bioactive scaffold underscores its relevance in addressing contemporary health challenges. As the scientific community continues to explore its full potential, this compound is poised to remain a focal point in drug discovery and biomolecular engineering.